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Compound of Interest

Compound Name: Sodium amide

Cat. No.: B107406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium amide (NaNH₂), commonly known as sodamide, is a powerful and versatile inorganic

base with significant applications in organic synthesis, including in the development of

pharmaceutical compounds. However, its high reactivity and potential for instability demand

rigorous and informed handling and storage protocols. This guide provides a comprehensive

overview of the essential technical information required for the safe and effective use of

sodamide in a laboratory and research setting.

Chemical and Physical Properties
Sodamide is a white, crystalline solid when pure, although commercial preparations are often

gray due to the presence of metallic iron impurities.[1] It is highly reactive, particularly with

water, and possesses a strong ammonia-like odor. A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Sodamide
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Property Value

Chemical Formula NaNH₂

Molar Mass 39.01 g/mol [2]

Appearance White to grayish-white powder/flakes[2]

Melting Point 210 °C[3]

Boiling Point 400 °C[3]

Density 1.39 g/cm³[3]

Solubility Reacts violently with water[3]

Reactivity and Hazards
The utility of sodamide as a strong base is intrinsically linked to its high reactivity, which also

constitutes its primary hazard. Understanding these reactions is critical for safe handling.

Reaction with Water and Moisture
Sodamide reacts violently and exothermically with water to produce sodium hydroxide and

ammonia gas.[3]

NaNH₂ + H₂O → NaOH + NH₃

This reaction can be explosive, and the liberated ammonia gas is both toxic and flammable.

Therefore, sodamide must be rigorously protected from all sources of moisture, including

atmospheric humidity.

Reaction with Air and Peroxide Formation
Upon exposure to air, sodamide can react with oxygen and carbon dioxide.[4] Of particular

concern is the formation of explosive and shock-sensitive peroxides, especially in the presence

of limited amounts of air and moisture. This degradation is often indicated by a yellowing or

browning of the material.[5][6] Any discolored sodamide should be considered extremely

dangerous and handled with extreme caution.
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Figure 1: Sodamide Peroxide Formation Pathway
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Caption: Exposure of sodamide to limited air and moisture leads to the formation of hazardous

explosive peroxides.

Thermal Instability
Thermal analysis of sodamide has shown an exothermic event at approximately 120 °C,

followed by endothermic events at 150 °C and its melting point of 210 °C. Decomposition

begins to occur at temperatures above 230 °C.[7] In a vacuum, sodamide decomposes when

heated to 300-330°C into sodium, nitrogen, hydrogen, and ammonia.

Table 2: Thermal Stability Data for Sodamide

Temperature Observation

120 °C Exothermic event[7]

150 °C Endothermic event[7]

210 °C Melting point[3]

> 230 °C Onset of decomposition[7]

300-330 °C (in vacuum) Decomposition into Na, N₂, H₂, and NH₃

Incompatibilities
Sodamide is incompatible with a wide range of substances, including:
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Water and moisture

Acids

Oxidizing agents

Halogenated compounds

Carbon dioxide[5]

Handling and Storage Protocols
Strict adherence to proper handling and storage procedures is mandatory to mitigate the risks

associated with sodamide.

Personal Protective Equipment (PPE)
When handling sodamide, the following PPE is required:

Eye Protection: Chemical splash goggles and a face shield.[8]

Skin Protection: A flame-retardant lab coat and appropriate chemical-resistant gloves (e.g.,

nitrile, neoprene, or butyl rubber).[8]

Respiratory Protection: For operations that may generate dust, a full-face respirator with

appropriate cartridges should be used.[8]

Engineering Controls
All manipulations of sodamide should be conducted in a well-ventilated area, preferably within

a glovebox under an inert atmosphere (e.g., nitrogen or argon) or in a certified chemical fume

hood.[5][8] An eyewash station and safety shower must be readily accessible.[8]

Storage Requirements
Sodamide must be stored in a cool, dry, well-ventilated area, away from sources of heat,

ignition, and incompatible materials.[1] Key storage requirements are summarized in Table 3.

Table 3: Sodamide Storage Conditions
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Parameter Recommendation

Atmosphere Under a dry, inert gas (e.g., nitrogen or argon)[5]

Container Tightly sealed, original container[1]

Temperature Cool, dry place. Store below 30°C.

Incompatibilities
Segregate from acids, water, and oxidizing

agents[5]

Containers should be dated upon receipt and upon opening. Unused portions that will not be

needed for extended periods (greater than one year) should be disposed of.[5]

Figure 2: Sodamide Storage Decision Workflow
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Caption: A workflow for the safe storage and periodic inspection of sodamide.

Experimental Protocols
Assay for Purity (Titration Method)
The purity of sodamide can be determined by titration. A general procedure involves the careful

reaction of a known mass of sodamide with an excess of a standard acid solution, followed by

back-titration of the unreacted acid with a standard base.

Protocol: Sodamide Purity Assay

Preparation: In a glovebox or under an inert atmosphere, accurately weigh approximately 0.5

g of the sodamide sample into a dry, pre-weighed flask.

Reaction: Slowly and carefully add a known excess of standardized 0.5 M hydrochloric acid

to the flask while cooling in an ice bath. The reaction will be vigorous and release ammonia

gas. Ensure the addition is controlled to prevent splashing.

Titration: Once the reaction has subsided, add a few drops of a suitable indicator (e.g.,

methyl orange) and titrate the excess hydrochloric acid with a standardized 0.5 M sodium

hydroxide solution until the endpoint is reached.

Calculation: The purity of the sodamide can be calculated based on the amount of

hydrochloric acid consumed in the reaction.

Peroxide Detection
While quantitative analysis of peroxides in solid sodamide is challenging and not routinely

performed in a standard laboratory setting, a qualitative test can indicate their presence. A

specification for peroxide content in commercial sodamide is typically less than or equal to

0.1% (as NaNH₂O₂).[9]

Protocol: Qualitative Peroxide Test (Caution: For small, fresh samples only)

Sample Preparation: In a fume hood, behind a blast shield, carefully suspend a very small

amount (a few milligrams) of the sodamide in an inert, dry solvent such as toluene.
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Reagent Addition: Add a freshly prepared solution of potassium iodide in glacial acetic acid

to the suspension.

Observation: The formation of a yellow to brown color, indicating the liberation of iodine,

suggests the presence of peroxides. The intensity of the color can give a rough indication of

the peroxide concentration. Note: This test itself is hazardous with aged or discolored

sodamide and should only be performed by experienced personnel with appropriate safety

measures in place.

Safe Disposal of Sodamide
Old, discolored, or unused sodamide presents a significant explosion hazard and must be

destroyed. The following is a general protocol for the controlled neutralization of small

quantities of sodamide. For larger quantities or visibly degraded material, contact your

institution's Environmental Health and Safety (EHS) department.[5]

Protocol: Controlled Neutralization of Sodamide

Inert Slurry: In a chemical fume hood, behind a blast shield, prepare a slurry of the sodamide

in a high-boiling, inert hydrocarbon solvent such as kerosene or toluene.[10]

Slow Addition of Alcohol: While vigorously stirring the slurry and cooling the reaction vessel

in an ice-water bath, slowly add a dilute solution of ethanol in the same hydrocarbon solvent

dropwise.[10] The reaction is highly exothermic. Monitor the temperature and the rate of gas

evolution.

Quenching: After the addition of ethanol is complete and the reaction has subsided, slowly

and carefully add water dropwise to quench any remaining reactive species.

Neutralization: The resulting aqueous layer can then be neutralized with a weak acid before

disposal according to local regulations.

Figure 3: Sodamide Disposal Workflow
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Caption: A step-by-step workflow for the controlled neutralization and disposal of small

quantities of sodamide.

Emergency Procedures
Spills
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In the event of a sodamide spill, control all ignition sources. Wearing appropriate PPE, cover

the spill with dry sand or another inert, non-combustible absorbent.[5] Scoop the material into a

suitable container for disposal using spark-resistant tools. DO NOT USE WATER OR

COMBUSTIBLE MATERIALS LIKE SAWDUST.[5]

Fire
For fires involving sodamide, use a Class D fire extinguisher, dry sand, or soda ash.[5] DO

NOT USE WATER, CARBON DIOXIDE, OR HALOGENATED EXTINGUISHING AGENTS.[5]

First Aid
Skin Contact: Brush off any solid material and flush with copious amounts of water for at

least 15 minutes. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-3 glasses of water. Seek immediate medical attention.[5]

This guide provides a foundational understanding of the critical aspects of handling and storing

sodamide. It is imperative that all personnel working with this reagent receive thorough training

on these procedures and have a comprehensive understanding of the associated hazards.

Always consult your institution's specific safety protocols and the material's Safety Data Sheet

(SDS) before commencing any work with sodamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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